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Compound of Interest

Compound Name: Ulevostinag (isomer 2)

Cat. No.: B15136830 Get Quote

Essential Safety and Handling Guide:
Ulevostinag (Isomer 2)
Disclaimer: Ulevostinag (also known as MK-1454) is an investigational potent STING

(stimulator of interferon genes) agonist for research use.[1][2] This document provides

guidance for handling Ulevostinag (isomer 2) in a laboratory setting. The information herein is

based on general best practices for handling potent, novel chemical compounds. A

comprehensive, substance-specific risk assessment should be conducted by qualified

personnel before any handling. All operations must comply with institutional and national safety

regulations.

Hazard Identification and Personal Protective
Equipment (PPE)
Ulevostinag is a potent cyclic dinucleotide agonist designed to modulate immune responses.[1]

[2] While specific toxicology data for isomer 2 is not publicly available, compounds of this

nature should be handled as potentially hazardous. Assume the compound is a potent

respiratory, skin, and eye irritant, and may have sensitizing properties. The primary routes of

exposure are inhalation, ingestion, and skin/eye contact.

A risk-based approach to PPE selection is mandatory. The following table summarizes the

minimum required PPE for common laboratory tasks involving Ulevostinag (isomer 2).
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Task
Engineering

Controls
Gloves

Eye

Protection
Lab Coat

Respiratory

Protection

Weighing

neat powder

Certified

Chemical

Fume Hood

or Ventilated

Balance

Enclosure

Double-

gloved, Nitrile

(see Table 2)

Chemical

safety

goggles

Standard,

buttoned

N95/FFP2 or

higher

Preparing

stock

solutions

Certified

Chemical

Fume Hood

Double-

gloved, Nitrile

(see Table 2)

Chemical

safety

goggles

Standard,

buttoned

Not required

if in fume

hood

Dilutions /

Aliquoting

Certified

Chemical

Fume Hood

or Biosafety

Cabinet

Nitrile (see

Table 2)

Safety

glasses with

side shields

Standard,

buttoned
Not required

In vivo

administratio

n

Biosafety

Cabinet or

Ventilated

Cage

Changing

Station

Nitrile (see

Table 2)

Safety

glasses with

side shields

Standard,

buttoned

Recommend

ed

Table 1: Minimum Personal Protective Equipment (PPE) Requirements.

The selection of appropriate gloves is critical. The following table provides illustrative guidance;

always consult the glove manufacturer's compatibility charts.
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Glove Material
Minimum Thickness

(mil)

Estimated

Breakthrough Time
Recommendation

Nitrile 4 > 60 minutes

Suitable for handling

solutions and for

short-duration powder

handling. Change

immediately upon

contamination.

Neoprene 8 > 480 minutes

Recommended for

extensive handling or

spill cleanup.

Table 2: Illustrative Glove Selection Guide.
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Start: Handling Ulevostinag (Isomer 2)

Identify Task:
Weighing, Solution Prep, etc.

Handling solid/powder form?

Handling solution form?

No

Work in a certified
Chemical Fume Hood or

Ventilated Balance Enclosure

Yes

Work in a certified
Chemical Fume Hood

Yes

Wear N95/FFP2
respirator

Wear double nitrile gloves

Wear chemical safety goggles

Assemble Full PPE:
Lab Coat, Gloves, Eye Protection

Wear nitrile gloves

Wear safety glasses
with side shields

Click to download full resolution via product page

Caption: PPE selection workflow for Ulevostinag (isomer 2).
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Operational Plan: Handling and Storage
Storage:

Store Ulevostinag (isomer 2) in a cool, dry, and well-ventilated area.

Keep the container tightly sealed.

Store away from incompatible materials such as strong oxidizing agents.

Follow the supplier's specific storage temperature recommendations, often at -20°C or -80°C

for solid forms.

Weighing:

Designate a specific area within a chemical fume hood or ventilated balance enclosure for

weighing.

Don appropriate PPE (See Table 1).

Use anti-static tools and weigh paper.

Carefully transfer the required amount, minimizing the creation of dust.

Clean the balance and surrounding area with a damp cloth immediately after use. Dispose of

the cloth as hazardous waste.

Securely close the primary container before removing it from the hood.

Solution Preparation:

All solution preparation must be performed in a certified chemical fume hood.

Don appropriate PPE (See Table 1).

Add solvent to the pre-weighed Ulevostinag powder slowly to avoid splashing.

Ensure the compound is fully dissolved before removing the solution from the fume hood.
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Label the solution container clearly with the compound name, concentration, solvent, date,

and hazard symbols.

Disposal Plan
All waste containing Ulevostinag (isomer 2), including contaminated PPE, weigh boats, and

solutions, must be treated as hazardous chemical waste.

Waste Stream Container Type Labeling Disposal Procedure

Solid Waste
Lined, sealed waste

container

"Hazardous Chemical

Waste: Ulevostinag"

For contaminated

gloves, weigh paper,

pipette tips, etc.

Liquid Waste
Sealable, chemically

compatible container

"Hazardous Liquid

Waste: Ulevostinag in

[Solvent]"

For unused solutions

and first rinse of

contaminated

glassware.

Sharps
Puncture-proof sharps

container

"Hazardous Sharps

Waste: Ulevostinag"

For contaminated

needles and syringes.

Table 3: Waste Stream Management for Ulevostinag (isomer 2).

Decontamination:

Wipe surfaces with 70% ethanol or another appropriate laboratory disinfectant.

For glassware, rinse with a small amount of the solvent used, and dispose of the rinsate as

hazardous liquid waste. Then, wash thoroughly with soap and water.
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Start: Waste Generated

Identify Waste Type

Solid Waste
(Gloves, Tubes, Wipes)

Solid

Liquid Waste
(Solutions, Rinsate)

Liquid

Sharps Waste
(Needles, Syringes)

Sharps

Place in lined
Hazardous Solid
Waste container

Place in sealed
Hazardous Liquid
Waste container

Place in puncture-proof
Hazardous Sharps
Waste container

Arrange for pickup by
Environmental Health & Safety

Click to download full resolution via product page

Caption: Waste disposal decision workflow.

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Ulevostinag (isomer 2)
(Molecular Weight: 710.52 g/mol ) in DMSO.[2]

Methodology:

Preparation:
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Move the vial of Ulevostinag (isomer 2) powder from storage (-20°C or -80°C) to a

desiccator and allow it to equilibrate to room temperature before opening (approx. 30-60

minutes).

Prepare the workspace in a chemical fume hood. Lay down absorbent bench paper.

Assemble all necessary equipment: microcentrifuge tubes, pipette and tips, vortex mixer,

and anhydrous DMSO.

Weighing:

Don appropriate PPE (See Table 1).

On a calibrated analytical balance inside a ventilated enclosure, weigh 1.0 mg of

Ulevostinag (isomer 2) into a tared microcentrifuge tube.

Record the exact weight.

Solubilization:

Based on the exact weight, calculate the required volume of DMSO for a 10 mM solution.

Volume (µL) = (Weight (mg) / 710.52 g/mol ) * (1 / 10 mmol/L) * 1,000,000 µL/L

For 1.0 mg, the required volume is approximately 140.7 µL.

In the fume hood, add the calculated volume of anhydrous DMSO to the microcentrifuge

tube containing the powder.

Dissolution:

Cap the tube securely.

Vortex the solution for 1-2 minutes until all solid is completely dissolved. Gentle warming in

a 37°C water bath can be used to aid dissolution if necessary.

Storage and Labeling:
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Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Clearly label each aliquot with: "Ulevostinag (isomer 2), 10 mM in DMSO," preparation

date, and your initials.

Store aliquots at -20°C or -80°C as recommended for the compound's stability in solution.
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Start: Prepare 10 mM Stock

Equilibrate powder
to room temperature

Weigh 1.0 mg of powder
in fume hood

Calculate required
volume of DMSO

Add DMSO to powder

Vortex until fully dissolved

Aliquot into single-use tubes

Store at -20°C or -80°C

End: Stock Solution Ready

Click to download full resolution via product page

Caption: Workflow for preparing a 10 mM stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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